Cas no 5932-68-3 (Isoeugenol)

Isoeugenol Properties

Names and Identifiers

• Phenol,2-methoxy-4-(1E)-1-propen-1-yl-
• Isoeugenol, predominantly trans
• (E)-2-Methoxy-4-(prop-1-enyl)phenol
• (E)-Isoeugenol
• 4-(1-Propenyl)-2-methoxyphenol
• 4-(1-Propenyl)-2-methoxyphenol (trans-isoeugenol)
• E-4-Propenyl-2-methoxyphenol
• iso-Eugenol 2
• Isoeugenol E
• NSC 209522
• Phenol, 2-methoxy-4-(1-propenyl)-, (E)-
• Phenol, 2-methoxy-4-propenyl-, (E)-
• trans-2-Methoxy-4-(1-propenyl)phenol
• trans-2-Methoxy-4-propenylphenol
• trans-p-Propenylquaiacol
• trans-isoeugenol
• Isoeugenol (I)
• 2-Methoxy-4-propenylphenol
• SMR000112408
• 4-Hydroxy-3-methoxy-1-propenylbenzene
• 3-Methoxy-4-hydroxy-1-propen-1-ylbenzene
• Isoeugenol
• trans-4-Propenylgualacol
• Isoeugenol Z
• 2-Methoxy-4-[(1E)-1-propenyl]phenol
• Propenylgualacol
• MLSMR
• Z-Isoeugenol
• E-Isoeugenol
• Isoeugenol trans-form
• MLS001065576
• 3-Methoxy-4-hydroxypropenylbenzene
• +Expand

• MDL： MFCD00009285
• InChIKey： BJIOGJUNALELMI-ONEGZZNKSA-N
• Inchi： 1S/C10H12O2/c1-3-4-8-5-6-9(11)10(7-8)12-2/h3-7,11H,1-2H3/b4-3+
• SMILES： C/C=C/C1=CC(=C(C=C1)O)OC

Computed Properties

• Exact Mass: 164.08376
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 164.08373
• Heavy Atom Count: 12
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5

Experimental Properties

• LogP: 2.43390
• PSA: 29.46
• Refractive Index: nHe20 1.5778
• Boiling Point: bp12 140°
• Melting Point: 33°
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 122.9±6.7 °C
• Density: d420 1.087